Cas no 2171701-12-3 (3-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobutanoic acid)

• Product Name: 3-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobutanoic acid
• CAS No: 2171701-12-3
• MF: C₂₄H₂₆N₂O₅
• MW: 422.473646640778
• CID: 6294641
• PubChem ID: 165481894
• Update Time: 2025-10-06

3-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobutanoic acid
• 2171701-12-3
• 3-[2-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]butanoic acid
• EN300-1486904

• Inchi： 1S/C24H26N2O5/c1-14(12-21(27)28)25-23(29)22(15-10-11-15)26-24(30)31-13-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-9,14-15,20,22H,10-13H2,1H3,(H,25,29)(H,26,30)(H,27,28)
• InChI Key： NMSCAQPZSCDLAN-UHFFFAOYSA-N
• SMILES： O=C(C(C1CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC(C)CC(=O)O

Computed Properties

• Exact Mass: 422.18417193g/mol
• Monoisotopic Mass: 422.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 657
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 105Ų

Additional information on 3-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobutanoic acid

Recent Advances in the Study of 3-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobutanoic acid and Its Implications in Chemical Biology and Medicine

The compound 3-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobutanoic acid, often associated with the CAS number 2171701-12-3, has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique cyclopropyl and fluorenylmethoxycarbonyl (Fmoc) groups, serves as a critical intermediate in peptide synthesis and drug development. Recent studies have explored its potential applications in targeted drug delivery, enzyme inhibition, and as a building block for novel therapeutic agents. This research brief aims to synthesize the latest findings and highlight the compound's emerging role in advancing biomedical research.

One of the primary areas of investigation has been the compound's utility in solid-phase peptide synthesis (SPPS). The Fmoc group, a well-known protecting group in peptide chemistry, facilitates the stepwise assembly of peptides by allowing selective deprotection under mild conditions. Researchers have demonstrated that 3-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobutanoic acid can be efficiently incorporated into peptide chains, enabling the synthesis of complex peptides with enhanced stability and bioactivity. Recent publications in journals such as Organic Letters and Journal of Medicinal Chemistry have detailed its use in the development of peptide-based therapeutics for conditions ranging from cancer to infectious diseases.

Beyond its role in peptide synthesis, this compound has shown promise in the design of enzyme inhibitors. The cyclopropyl moiety, known for its conformational rigidity, can mimic transition states or high-energy intermediates in enzymatic reactions. A 2023 study published in ACS Chemical Biology reported the successful use of 3-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobutanoic acid as a scaffold for developing inhibitors of proteases involved in viral replication. The study highlighted the compound's ability to enhance binding affinity and selectivity, offering a potential pathway for antiviral drug development.

In addition to its biochemical applications, the compound has been explored for its physicochemical properties. Recent computational and experimental studies have investigated its solubility, stability, and interactions with biological membranes. These findings, published in Chemical Communications, suggest that the compound's unique structure may improve the pharmacokinetic profiles of drug candidates, addressing challenges related to bioavailability and metabolic stability.

Looking ahead, researchers are optimistic about the compound's potential to bridge gaps in drug discovery and development. Ongoing studies are focusing on optimizing its synthetic pathways, exploring its use in combinatorial chemistry, and evaluating its efficacy in preclinical models. As the field continues to evolve, 3-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobutanoic acid is poised to play a pivotal role in the next generation of therapeutic agents, offering new avenues for treating complex diseases.